Cas no 906-65-0 (2,5-Furandione,dihydro-3-(triphenylphosphoranylidene)-)

2,5-Furandione,dihydro-3-(triphenylphosphoranylidene)- structure

906-65-0 structure

Product Name:2,5-Furandione,dihydro-3-(triphenylphosphoranylidene)-

CAS No:906-65-0

MF:C₂₂H₁₇O₃P

MW:360.342346906662

MDL:MFCD00005529

CID:807021

PubChem ID:24853603

Update Time:2024-10-26

2,5-Furandione,dihydro-3-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

- 2,5-Furandione,dihydro-3-(triphenylphosphoranylidene)-
- 3-(triphenyl-λ<sup>5</sup>-phosphanylidene)oxolane-2,5-dione
- 2-(TRIPHENYLPHOSPHORANYLIDENE)SUCCINIC ANHYDRIDE
- Dihydro-3-(triphenylphosphoranylidene)-2,5-furandione (ACI)
- Succinic anhydride, (triphenylphosphoranylidene)- (7CI, 8CI)
- (2,5-Dioxotetrahydrofuranylidene)triphenylphosphorane
- (Triphenylphosphoranylidene)succinic anhydride
- 3-(Triphenylphosphoranylidene)dihydro-2,5-furandione
- NSC 238927
- 85UZS3DN56
- EINECS 212-998-7
- BP-10729
- 3-(triphenyl-$l^{5}-phosphanylidene)tetrahydrofuran-2,5-dione
- 2-(Triphenylphosphoranylidene)succinic anhydride, 97%
- MFCD00005529
- DB-019575
- 3-(triphenyl-lambda5-phosphanylidene)oxolane-2,5-dione
- 3-(triphenylphosphoranylidene)dihydrofuran-2,5-dione
- NSC203152
- NSC-203152
- SCHEMBL1915758
- NSC238927
- DIHYDRO-3-(TRIPHENYLPHOSPHORANYLIDENE)-2,5-FURANDIONE
- CS-0359651
- NS00039368
- 906-65-0
- NSC-238927
- 2-(triphenyl-phosphoranylidene)succinic anhydride
- UNII-85UZS3DN56
- AKOS024319263
- AS-67965
- AKOS015912983
- 2,5-Furandione, dihydro-3-(triphenylphosphoranylidene)-
- 3-(TRIPHENYL-??-PHOSPHANYLIDENE)OXOLANE-2,5-DIONE
- DTXSID50238215
- G77279
- 3-triphenylphosphoranylidene dihydro-2,5-furandione
- MDL： MFCD00005529
- Inchi： 1S/C22H17O3P/c23-21-16-20(22(24)25-21)26(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15H,16H2
- InChI Key： CXYNGWAHZKOMJQ-UHFFFAOYSA-N
- SMILES： O=C1C(=P(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)CC(=O)O1

Computed Properties

Exact Mass: 360.09200
Monoisotopic Mass: 360.09153140g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 538
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 3.7
Topological Polar Surface Area: 43.4Å²

Experimental Properties

Color/Form: Not determined
Melting Point: 167 °C (dec.) (lit.)
PSA: 53.18000
LogP: 2.62640
Solubility: Not determined

2,5-Furandione,dihydro-3-(triphenylphosphoranylidene)- Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38

2,5-Furandione,dihydro-3-(triphenylphosphoranylidene)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM196238-25g	3-(triphenyl-l5-phosphanylidene)dihydrofuran-2,5-dione	906-65-0	97%	25g	$291	2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA01854-10g	3-(Triphenylphosphoranylidene)dihydrofuran-2,5-dione	906-65-0	97%	10g	¥1359.0	2024-07-19
Chemenu	CM196238-25g	3-(triphenyl-l5-phosphanylidene)dihydrofuran-2,5-dione	906-65-0	97%	25g	$***	2023-05-29
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	226955-10G	2,5-Furandione,dihydro-3-(triphenylphosphoranylidene)-	906-65-0	97%	10G	￥1041.34	2022-02-24
eNovation Chemicals LLC	D767244-5g	2-(TRIPHENYLPHOSPHORANYLIDENE)SUCCINIC ANHYDRIDE	906-65-0	98%	5g	$140	2024-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1430321-10g	3-(Triphenylphosphoranylidene)dihydrofuran-2,5-dione	906-65-0	97%	10g	￥1118.00	2024-04-26
SHENG KE LU SI SHENG WU JI SHU	sc-223310-10 g	2-(Triphenylphosphoranylidene)succinic anhydride,	906-65-0		10g	￥880.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-223310-10g	2-(Triphenylphosphoranylidene)succinic anhydride,	906-65-0		10g	￥880.00	2023-09-05
Aaron	AR003FVB-250mg	2-(Triphenylphosphoranylidene)succinic anhydride	906-65-0	97%	250mg	$6.00	2025-01-22
Aaron	AR003FVB-1g	2-(Triphenylphosphoranylidene)succinic anhydride	906-65-0	97%	1g	$20.00	2025-01-22

2,5-Furandione,dihydro-3-(triphenylphosphoranylidene)- Production Method

Production Method 1

108-31-6

906-65-0

Reaction Conditions

1.1 Solvents: Acetone ; < 40 °C

Reference

: Synthesis of the naphthoquinone core of divergolides (C-D) and model studies for elaboration of the ansabridge

Rasapalli, Sivappa; Jarugumilli, Gopalakrishna; Yarrapothu, Gangadhara Rao; Golen, James A.; Rheingold, Arnold L., Tetrahedron Letters, 2013, 54(21), 2615-2618

Production Method 2

108-31-6

906-65-0

Reaction Conditions

1.1 Solvents: Dichloromethane ; 24 h, rt

Reference

: Simple synthesis of (E) and (Z)-2-(arylmethylidene)-N-phenyl succinimides via Wittig olefination by using PS-TPP resin

Bayat, Mohammad; Hosseini, Seyedeh Razieh; Asmari, Elnaz, Phosphorus, 2017, 192(1), 98-102

Production Method 3

108-31-6

906-65-0

Reaction Conditions

1.1 Solvents: Acetone

Reference

: Formation of phosphoranes from methyl maleanilates and related substrates with triphenylphosphine and their Wittig olefinations with aromatic aldehydes

Balasubramaniyan, V.; Tongare, D. B.; Gosavi, S. S.; Babar, S. M., Proceedings - Indian Academy of Sciences, 1993, 105(4-5), 265-71

Production Method 4

108-31-6

906-65-0

Reaction Conditions

1.1 Solvents: Acetone ; 16 h, rt

Reference

: Synthesis of (R)-3-(tert-Butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic Acid, a Key Intermediate, and the Formal Synthesis of Sitagliptin Phosphate

Sreenivasulu, Kurella; Chaudhari, Pramod S.; Achanta, Srinivas; Sud, Abhishek; Dahanukar, Vilas; et al, Chemistry - An Asian Journal, 2020, 15(10), 1605-1608

Production Method 5

108-31-6

906-65-0

Reaction Conditions

1.1 Solvents: Acetic acid

Reference

: Preparation and reactions of stable phosphorus ylides derived from maleic anhydrides, maleimides, or isomaleimides

Hedaya, Eddie; Theodoropulos, S., Tetrahedron, 1968, 24(5), 2241-54

Production Method 6

108-31-6

906-65-0

Reaction Conditions

1.1 Solvents: Acetone ; 45 min, rt; 3 - 4 h, rt; 30 min, 0 °C

Reference

: New facile synthesis of furan-2(3H)-ones and 2,3,5-trisubstituted furans via intramolecular Wittig reaction of acid anhydride

Sun, Mei; Wan, Qin; Ding, Ming-Wu, Tetrahedron, 2019, 75(25), 3441-3447

Production Method 7

108-30-5

906-65-0

Reaction Conditions

1.1 Solvents: Acetone ; 5 min, rt

Reference

: Synthesis of naphthalenoide derivatives and evaluation of the antioxidative activity

Nishiyama, Takeo; Fujita, Norihisa; Ohta, Maki; Ninomiya, Hedefumi, Kinki Daigaku Sangyo Rikogakubu Kenkyu Hokoku, 2010, 13, 1-6